Cas no 1211519-47-9 (4-(difluoromethyl)pyridine-2-carbaldehyde)

• Product Name: 4-(difluoromethyl)pyridine-2-carbaldehyde
• CAS No: 1211519-47-9
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• CID: 6088843
• PubChem ID: 84763789
• Update Time: 2025-10-31

4-(difluoromethyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)pyridine-2-carbaldehyde
• 4-(Difluoromethyl)pyridine-2-carboxaldehyde
• 4-(Difluoromethyl)picolinaldehyde
• 2-Pyridinecarboxaldehyde, 4-(difluoromethyl)-
• BEZFTQFBENDXLF-UHFFFAOYSA-N
• SCHEMBL18839235
• 1211519-47-9
• EN300-1085138

• Inchi： 1S/C7H5F2NO/c8-7(9)5-1-2-10-6(3-5)4-11/h1-4,7H
• InChI Key： BEZFTQFBENDXLF-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=CC(C(F)F)=C1

Computed Properties

• Exact Mass: 157.03392011g/mol
• Monoisotopic Mass: 157.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 226.2±40.0 °C(Predicted)
• pka: 1.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-(difluoromethyl)pyridine-2-carbaldehyde

Introduction to 4-(Difluoromethyl)pyridine-2-carbaldehyde (CAS No. 1211519-47-9)

4-(Difluoromethyl)pyridine-2-carbaldehyde, with the CAS number 1211519-47-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, including a difluoromethyl group and a pyridine ring, which contribute to its diverse applications in pharmaceutical research and development.

The chemical structure of 4-(difluoromethyl)pyridine-2-carbaldehyde consists of a pyridine ring with a difluoromethyl group attached at the 4-position and an aldehyde functional group at the 2-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

In recent years, 4-(difluoromethyl)pyridine-2-carbaldehyde has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of fluorinated heterocycles, which are known for their enhanced biological activity and pharmacological properties. For instance, fluorinated pyridines have been shown to exhibit improved metabolic stability, increased lipophilicity, and enhanced binding affinity to target proteins, making them attractive candidates for drug design.

A notable example of the application of 4-(difluoromethyl)pyridine-2-carbaldehyde is in the development of inhibitors for specific enzymes involved in disease pathways. Research has demonstrated that derivatives of this compound can effectively inhibit enzymes such as kinases and proteases, which are crucial targets in the treatment of various diseases, including cancer and neurodegenerative disorders. The ability to modulate these enzymes with high selectivity and potency makes 4-(difluoromethyl)pyridine-2-carbaldehyde an important tool in the arsenal of medicinal chemists.

Beyond its role in drug discovery, 4-(difluoromethyl)pyridine-2-carbaldehyde has also found applications in other areas of chemical research. For example, it has been used as a ligand in transition metal-catalyzed reactions, where its unique electronic properties facilitate efficient catalytic processes. Additionally, the compound's reactivity with various nucleophiles has been exploited to synthesize a wide range of functionalized pyridines, which are valuable intermediates in organic synthesis.

The synthesis of 4-(difluoromethyl)pyridine-2-carbaldehyde typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 2-chloropyridine with difluoromethyllithium followed by oxidation to form the aldehyde. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as catalytic processes using transition metals or organocatalysts.

The physical properties of 4-(difluoromethyl)pyridine-2-carbaldehyde, including its solubility, melting point, and boiling point, are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation. Its low toxicity profile makes it suitable for use in laboratory settings with appropriate safety precautions.

In conclusion, 4-(difluoromethyl)pyridine-2-carbaldehyde (CAS No. 1211519-47-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate in the synthesis of bioactive molecules and a promising candidate for drug discovery. As research continues to uncover new applications and optimize synthetic methods, the importance of this compound is likely to grow further in the coming years.